Cas no 723334-17-6 (2-Isopropyl-6-amino anisole)

• Product Name: 2-Isopropyl-6-amino anisole
• CAS No: 723334-17-6
• MF: C₁₀H₁₅NO
• MW: 165.232202768326
• CID: 558551
• PubChem ID: 24729454
• Update Time: 2025-11-02

2-Isopropyl-6-amino anisole Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-methoxy-3-(1-methylethyl)-
• 2-methoxy-3-propan-2-ylaniline
• 3-isopropyl-2-methoxyaniline
• o-Anisidine, 3-isopropyl- (5CI)
• 2-Isopropyl-6-amino anisole
• 2-METHOXY-3-(PROPAN-2-YL)ANILINE
• 3-isopropyl-2-methoxybenzenamine
• 723334-17-6
• DTXSID50646795
• A9418
• CS-0359887
• FT-0682406
• AKOS006326903
• SCHEMBL16372662
• GS2754

• MDL： MFCD09750011
• Inchi： 1S/C10H15NO/c1-7(2)8-5-4-6-9(11)10(8)12-3/h4-7H,11H2,1-3H3
• InChI Key： RXCDLZYADCEBFO-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=CC=1C(C)C)N

Computed Properties

• Exact Mass: 165.11500
• Monoisotopic Mass: 165.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2A^2

Experimental Properties

• PSA: 35.25000
• LogP: 2.98200

2-Isopropyl-6-amino anisole Security Information

• HazardClass：IRRITANT

Additional information on 2-Isopropyl-6-amino anisole

Recent Advances in the Study of 2-Isopropyl-6-amino Anisole (CAS: 723334-17-6) in Chemical Biology and Pharmaceutical Research

2-Isopropyl-6-amino anisole (CAS: 723334-17-6) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a building block for novel therapeutic agents. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential pharmaceutical applications.

A recent study published in the Journal of Medicinal Chemistry highlighted the role of 2-Isopropyl-6-amino anisole as a key intermediate in the synthesis of small-molecule inhibitors targeting specific enzymatic pathways. The study demonstrated that derivatives of this compound exhibit promising inhibitory activity against certain kinases involved in inflammatory and oncogenic processes. The researchers employed a combination of computational modeling and in vitro assays to validate the compound's efficacy, providing a foundation for further preclinical development.

Another significant advancement was reported in a 2023 paper in Bioorganic & Medicinal Chemistry Letters, which detailed the optimization of 2-Isopropyl-6-amino anisole derivatives for improved pharmacokinetic properties. The study focused on enhancing the compound's solubility and metabolic stability while retaining its biological activity. Through systematic structural modifications, the researchers identified several analogs with superior oral bioavailability, paving the way for potential clinical applications.

In addition to its role in drug development, 2-Isopropyl-6-amino anisole has also been investigated for its utility in chemical biology. A recent study in ACS Chemical Biology explored its use as a fluorescent probe for detecting reactive oxygen species (ROS) in cellular environments. The compound's unique chemical structure allows for selective ROS detection, offering a valuable tool for studying oxidative stress-related diseases such as neurodegenerative disorders and cancer.

Despite these promising developments, challenges remain in the widespread application of 2-Isopropyl-6-amino anisole. Issues such as scalability of synthesis, potential toxicity of derivatives, and the need for further in vivo validation were highlighted in a comprehensive review published in Current Opinion in Chemical Biology. The review emphasized the importance of interdisciplinary collaboration to address these challenges and unlock the full potential of this compound.

In conclusion, 2-Isopropyl-6-amino anisole (CAS: 723334-17-6) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Recent studies have demonstrated its potential as a therapeutic agent, a chemical probe, and a building block for drug discovery. Continued research efforts are expected to further elucidate its mechanisms of action and expand its applications in medicine and biotechnology.